[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](2-thienyl)methanone

• IUPAC Name: [3-chloro-5-(trifluoromethyl)pyridin-2-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C11H5ClF3NOS/c12-7-4-6(11(13,14)15)5-16-9(7)10(17)8-2-1-3-18-8/h1-5H
• InChI Key: UICDSCVETMBMCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C11H5ClF3NOS
• DSSTOX Substance ID: DTXSID701182006
• Molecular Weight: 291.68 g/mol
• CAS RN: 338953-29-0

Description

The compound is a complex organic molecule that likely contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) and a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom). The presence of chloro, trifluoromethyl groups suggest that it might be used as a building block in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups and aromatic rings. The exact structure would depend on the positions of these groups on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of electronegative atoms like fluorine and chlorine could result in the compound being polar.

Scientific Research Applications

Crop Protection

Overview: 2,5-CTF derivatives find significant use in safeguarding crops from pests. The unique combination of the trifluoromethyl group and the pyridine moiety contributes to their efficacy.

Example: Fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market, is widely used for weed control in various crops. .

Pharmaceutical Applications

Overview: Several 2,5-CTF derivatives have made their way into pharmaceutical research and development. Their distinct chemical properties make them valuable candidates for drug discovery.

Examples::

• Alpelisib: An FDA-approved drug used in cancer therapy, alpelisib contains a trifluoromethyl alkyl-substituted pyridine moiety. .

Vapor-Phase Reactions

Overview: 2,5-CTF derivatives participate in vapor-phase reactions, leading to the synthesis of various compounds.

Example: .

Functional Materials

Overview: 2,5-CTF derivatives contribute to the development of functional materials.

Examples::

Mechanism of Action

Target of Action

It is known that trifluoromethylpyridines, a key structural motif in this compound, are widely used in the pharmaceutical and agrochemical industries . They are thought to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety in trifluoromethylpyridines are thought to contribute to their biological activities .

Biochemical Pathways

It is known that trifluoromethylpyridines can affect a variety of biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Pharmacokinetics

It is known that the trifluoromethyl group is an important subgroup of fluorinated compounds in the pharmaceutical industry, suggesting that it may influence the pharmacokinetic properties of the compound .

Result of Action

The compound’s trifluoromethylpyridine moiety is known to have diverse biological activities, suggesting that it may have a broad range of molecular and cellular effects .